3-amino-N-cyclohexylpropanamide
Overview
Description
3-amino-N-cyclohexylpropanamide (3-ACP) is an organic compound with a wide range of applications in scientific research. It is a derivative of cyclohexanecarboxamide, a cyclic amide that is commonly used in the synthesis of organic compounds. 3-ACP is a versatile compound that has been used in the synthesis of a variety of compounds, such as pharmaceuticals, dyes, and polymers. In addition, 3-ACP has been used in a variety of scientific research applications due to its unique properties.
Scientific Research Applications
Acrylamide Reduction in Food : 3-Aminopropanamide, a structural analog of 3-amino-N-cyclohexylpropanamide, has been studied for its potential to reduce acrylamide levels in thermally processed foods. It has been found to interact with acrylamide via the Michael addition, effectively reducing its concentration and thus potentially decreasing the cytotoxicity associated with acrylamide in food products (Wu et al., 2018).
Antimicrobial and Antibiotic Properties : The reactivity of various aminopropanamide derivatives has been explored, revealing their potential as antimicrobial agents. Derivatives like 3-Amino-4-cyano-N-phenylaminothiophene-2-carboxamide have been synthesized and tested for their antibiotic efficacy against Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Biobased Chemical Production : The synthesis of succinonitrile from amino acids like glutamic acid, an analog process to that of 3-amino-N-cyclohexylpropanamide, demonstrates the potential of amino acid derivatives in producing industrially significant chemicals. This innovative approach showcases the potential of amino acid derivatives in sustainable chemical production (Lammens et al., 2011).
Synthesis of Functionalized Amino Acid Derivatives : The synthesis of functionalized amino acid derivatives, including compounds structurally related to 3-amino-N-cyclohexylpropanamide, has been explored for their potential in designing new anticancer agents. These derivatives have shown promising cytotoxicity in various cancer cell lines, indicating their potential in therapeutic applications (Kumar et al., 2009).
Catalysis in Chemical Reactions : The ability of derivatives of 3-amino-N-cyclohexylpropanamide to act as catalysts in chemical reactions has been demonstrated. For instance, a catalyst composed of Pd nanoparticles supported on mesoporous graphitic carbon nitride showed high activity and selectivity in the hydrogenation of phenol to cyclohexanone, a valuable intermediate in chemical industry (Wang et al., 2011).
Study of 3-Aminopropionamide as a Precursor in Acrylamide Formation : 3-Aminopropionamide, closely related to 3-amino-N-cyclohexylpropanamide, has been identified as a potent precursor in acrylamide formation during food processing. Understanding its role and quantifying its presence in food items is crucial for managing acrylamide levels and ensuring food safety (Granvogl et al., 2004).
properties
IUPAC Name |
3-amino-N-cyclohexylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c10-7-6-9(12)11-8-4-2-1-3-5-8/h8H,1-7,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHYOQNYNFIQCLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401304122 |
Source
|
| Record name | 3-Amino-N-cyclohexylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401304122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-cyclohexylpropanamide | |
CAS RN |
115012-26-5 |
Source
|
| Record name | 3-Amino-N-cyclohexylpropanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=115012-26-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-N-cyclohexylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401304122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-N-cyclohexylpropanamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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